Cas no 2137683-65-7 (2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid)

• Product Name: 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid
• CAS No: 2137683-65-7
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5796313
• PubChem ID: 165716989
• Update Time: 2025-10-21

2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731105
• 2137683-65-7
• 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid

• Inchi： 1S/C14H14N2O3/c1-10(14(18)19)12-4-2-11(3-5-12)8-16-7-6-13(9-17)15-16/h2-7,9-10H,8H2,1H3,(H,18,19)
• InChI Key： POCCFIHBKLZTHS-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)CN1C=CC(C=O)=N1)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid

2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid: A Comprehensive Overview

The compound 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid, identified by the CAS registry number 2137683-65-7, is a chemically synthesized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure comprises a propanoic acid moiety attached to a phenyl ring, which is further substituted with a (3-formyl-1H-pyrazol-1-yl)methyl group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions and applications.

Recent studies have highlighted the potential of 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential use in catalysis and sensor applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This has been a focal point of recent research efforts, as optimizing synthetic pathways is crucial for scaling up production for industrial applications.

The pharmacological properties of 2-{4-[(3-formyl-1H-pyrazol-1-yl)methyl]phenyl}propanoic acid have been extensively studied. Preclinical trials have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies. Additionally, its selectivity towards certain receptors has been explored, which could pave the way for targeted drug delivery systems.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been assessed to ensure its safe use in commercial products. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current regulations for chemical safety. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 2-{4-[(3-formyl-1H-pyrazol-1-yllmethyl]phenyl}propanoic acid represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations across multiple industries.